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Compound of Interest

Compound Name: Vitamin A-d5 Acetate
Cat. No.: B13725792
Get Quote
. J

Stable Isotope Internal Standard for Retinoid Quantitation & Metabolic Tracing

Core Identity & Physicochemical Profile[2][3][4]

Vitamin A-d5 Acetate (Retinyl Acetate-d5) is the deuterated analog of Retinyl Acetate, a pre-
formed ester of Vitamin A. It serves as the "Gold Standard" Internal Standard (IS) for the
guantification of retinoids in biological matrices due to its identical chromatographic behavior to
the analyte of interest while providing mass-resolved differentiation.[1]

Chemical Specifications
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Property Specification

(all-E)-3,7-Dimethyl-9-(2,6,6-trimethyl-1-

Chemical Name cyclohexen-1-yl-d5)-2,4,6,8-nonatetraen-1-ol
Acetate

CAS Number 1217219-62-9

Unlabeled CAS 127-47-9

Molecular Formula C22H27Ds02

Molecular Weight 333.52 g/mol (vs. 328.49 g/mol for unlabeled)

Isotopic Purity Typically 299% atom D

- Cyclohexenyl ring (C-19 methyls and ring
Label Position
protons)

B Soluble in Chloroform, Ethyl Acetate, Ethanol,
Solubility )
Hexane; Insoluble in Water

Appearance Pale yellow to yellow oil or low-melting solid

Structural Integrity & Labeling Logic

The deuterium labeling is strategically placed on the cyclohexenyl ring (typically the gem-
dimethyl groups or the ring itself).[1] This placement is critical because:

o Metabolic Stability: It avoids the polyene chain, which is subject to isomerization (cis/trans)
and oxidative cleavage.[1]

o Fragment Retention: In Mass Spectrometry, retinyl esters readily lose the ester group (de-
esterification) in the ion source.[1] The positive charge stabilizes on the polyene-ring system
(Retinyl Cation).[1] A ring-labeled isotope ensures the label is retained in the quantifier ion
(m/z 274) rather than lost with the leaving group.[1]

Applications in Drug Metabolism &
Pharmacokinetics (DMPK)[1]
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A. LC-MS/MS Internal Standard

The primary application of Vitamin A-d5 Acetate is correcting for matrix effects, recovery
losses, and ionization variability during the quantification of Vitamin A (Retinol) and Retinyl
Esters in plasma, serum, and tissue.[1]

e Mechanism: It co-elutes or elutes in close proximity to Retinyl Acetate/Retinol, experiencing
the exact same ion suppression/enhancement environment.[1]

o Quantification Principle: Isotope Dilution Mass Spectrometry (IDMS).[1]

B. Metabolic Flux Tracing

In drug development, Vitamin A-d5 Acetate is used to trace the kinetics of retinoid storage and
mobilization.

» Bioavailability Studies: Differentiating exogenous (supplemented) Vitamin A from
endogenous liver stores.[1]

o Ocular Pharmacology: Investigating the "Visual Cycle" and the formation of A2E dimers
(lipofuscin) in models of Macular Degeneration.

Analytical Protocol: LC-MS/MS Quantification

A self-validating workflow for the quantification of Retinyl Acetate using Vitamin A-d5 Acetate.

Pre-Analytical Handling (CRITICAL)

Retinoids are highly photo-labile (prone to photo-isomerization from all-trans to cis forms) and
sensitive to oxidation.[1]

 Light: All procedures must be performed under Yellow/Amber Light (A > 500 nm).[1]
o Atmosphere: Evaporation steps must use Nitrogen (N2) or Argon to prevent oxidation.[1]

o Glassware: Use amber silanized glass to minimize adsorption losses.[1]

Step-by-Step Methodology
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. Stock Solution Preparation

Dissolve Vitamin A-d5 Acetate in Ethanol or Acetone to 1 mg/mL.

Verify concentration via UV Extinction Coefficient (

at 325 nm).[1]

Store at -80°C. Stability: ~6 months.

. Sample Extraction (Liquid-Liquid Extraction)

Matrix: 200 pL Human Plasma.

Spike: Add 10 pL of Internal Standard Working Solution (Vitamin A-d5 Acetate).

Precipitation: Add 200 pL Ethanol (denatures Retinol Binding Protein).[1] Vortex 30s.

Extraction: Add 1000 pL Hexane. Vortex 2 min. Centrifuge at 3000 x g for 5 min.

Transfer: Collect the upper organic layer (Hexane) into a fresh amber vial.

Dry Down: Evaporate to dryness under Nz stream at room temperature. DO NOT HEAT.

Reconstitution: Dissolve residue in 100 uL Mobile Phase B (e.g., Acetonitrile/Methanol).

. LC-MS/MS Parameters

Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 um) or C30 (for isomer separation).[1]

Mobile Phase:

o A:0.1% Formic Acid in Water.[2]

o B: 0.1% Formic Acid in Acetonitrile.[1]

lonization: APCI (Atmospheric Pressure Chemical lonization) Positive Mode.[1][3]
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o Note: APCI is preferred over ESI for neutral retinoids to enhance sensitivity and reduce
matrix effects.

o MRM Transitions (Multiple Reaction Monitoring):

Analyte Precursor lon (m/z) Product lon (m/z) Mechanism

Retinyl Acetate Loss of Acetic Acid
329.2 [M+H]* 269.2

(Unlabeled) (-60 Da)

Vitamin A-d5 Acetate Loss of Acetic Acid
334.2 [M+H]* 274.2

(1S) (-60 Da)

Note: The primary fragmentation is the loss of the ester group, generating the stabilized retinyl
cation.[1]

Visualization: Analytical Workflow

Protein Precipitation » Liquid-Liquid Extraction Oranic Layer
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Figure 1: Validated extraction and quantification workflow for Retinoids ensuring isotopic
equilibration.

Biological Context: The Retinoid Cycle

Understanding where Vitamin A-d5 Acetate fits into the biological pathway is crucial for
interpreting metabolic tracing data.

Once administered or ingested, Retinyl Acetate-d5 is hydrolyzed to Retinol-d5, which then
enters the complex "Visual Cycle" or is stored in hepatic stellate cells.[1]
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Visualization: Metabolic Pathway
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Figure 2: Metabolic fate of Vitamin A-d5 Acetate, tracking from hydrolysis to storage or

activation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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